Cas no 2034332-66-4 (2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one)

• Product Name: 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one
• CAS No: 2034332-66-4
• MF: C₁₈H₂₁N₃O₃
• MW: 327.377644300461
• CID: 5333772
• Update Time: 2025-05-20

2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-1-(3-(pyrimidin-4-yloxy)piperidin-1-yl)ethanone
• 2-phenylmethoxy-1-(3-pyrimidin-4-yloxypiperidin-1-yl)ethanone
• 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one

• Inchi： 1S/C18H21N3O3/c22-18(13-23-12-15-5-2-1-3-6-15)21-10-4-7-16(11-21)24-17-8-9-19-14-20-17/h1-3,5-6,8-9,14,16H,4,7,10-13H2
• InChI Key： OBSBXZAARRQKJI-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CN=1)C1CN(C(COCC2C=CC=CC=2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 388
• XLogP3: 1.9
• Topological Polar Surface Area: 64.599

Additional information on 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one

Comprehensive Overview of 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034332-66-4)

2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034332-66-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzyloxy group, a pyrimidin-4-yloxy moiety, and a piperidin-1-yl backbone, making it a subject of interest for drug discovery and development. Researchers are particularly drawn to its potential as a kinase inhibitor or enzyme modulator, given its structural similarity to bioactive molecules used in targeted therapies.

The compound's chemical properties include moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Its molecular weight and stability under standard conditions make it suitable for various synthetic applications. Recent studies have explored its role in cancer research, where derivatives of similar structures have shown promise in inhibiting tumor growth. This aligns with current trends in precision medicine, where researchers seek compounds that can selectively target disease pathways.

In the context of drug design, 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one serves as a valuable intermediate. Its pyrimidine component is a common pharmacophore in many FDA-approved drugs, particularly those treating viral infections and autoimmune disorders. The piperidine ring enhances its bioavailability, a critical factor in medicinal chemistry. These attributes make it a candidate for further optimization in high-throughput screening programs.

The global market for specialty chemicals like this compound is expanding, driven by increased investment in biopharmaceutical R&D. Companies specializing in custom synthesis and contract research often handle such molecules to support academic and industrial projects. With the rise of AI-driven drug discovery, computational tools are being employed to predict the biological activity of 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one, accelerating its potential applications.

From a safety and handling perspective, this compound requires standard laboratory precautions. While not classified as hazardous, proper storage in a cool, dry environment is recommended to maintain its stability. Researchers frequently inquire about its synthetic routes and scaling-up procedures, reflecting the growing demand for efficient production methods in process chemistry.

In summary, 2-(benzyloxy)-1-[3-(pyrimidin-4-yloxy)piperidin-1-yl]ethan-1-one (CAS No. 2034332-66-4) represents a versatile building block in modern chemistry. Its relevance to drug development, coupled with advancements in computational modeling, positions it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to play a pivotal role in next-generation therapeutics.